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methyl (3S,4S,5S,6S)-3,4,5-triacetyloxy-6-[3-acetyloxy-5-[2-(4-acetyloxyphenyl)ethenyl]phenoxy]oxane-2-carboxylate methyl (3S,4S,5S,6S)-3,4,5-triacetyloxy-6-[3-acetyloxy-5-[2-(4-acetyloxyphenyl)ethenyl]phenoxy]oxane-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 490028-22-3
VCID: VC0029177
InChI: InChI=1S/C31H32O14/c1-16(32)39-23-11-9-21(10-12-23)7-8-22-13-24(40-17(2)33)15-25(14-22)44-31-29(43-20(5)36)27(42-19(4)35)26(41-18(3)34)28(45-31)30(37)38-6/h7-15,26-29,31H,1-6H3/b8-7+/t26-,27-,28-,29+,31+/m0/s1
SMILES: CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC(=CC(=C2)C=CC3=CC=C(C=C3)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
Molecular Formula: C31H32O14
Molecular Weight: 628.6 g/mol

methyl (3S,4S,5S,6S)-3,4,5-triacetyloxy-6-[3-acetyloxy-5-[2-(4-acetyloxyphenyl)ethenyl]phenoxy]oxane-2-carboxylate

CAS No.: 490028-22-3

Cat. No.: VC0029177

Molecular Formula: C31H32O14

Molecular Weight: 628.6 g/mol

* For research use only. Not for human or veterinary use.

methyl (3S,4S,5S,6S)-3,4,5-triacetyloxy-6-[3-acetyloxy-5-[2-(4-acetyloxyphenyl)ethenyl]phenoxy]oxane-2-carboxylate - 490028-22-3

Specification

CAS No. 490028-22-3
Molecular Formula C31H32O14
Molecular Weight 628.6 g/mol
IUPAC Name methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[3-acetyloxy-5-[(E)-2-(4-acetyloxyphenyl)ethenyl]phenoxy]oxane-2-carboxylate
Standard InChI InChI=1S/C31H32O14/c1-16(32)39-23-11-9-21(10-12-23)7-8-22-13-24(40-17(2)33)15-25(14-22)44-31-29(43-20(5)36)27(42-19(4)35)26(41-18(3)34)28(45-31)30(37)38-6/h7-15,26-29,31H,1-6H3/b8-7+/t26-,27-,28-,29+,31+/m0/s1
Standard InChI Key QJSVFPKNACJMKM-JEGSXUJPSA-N
Isomeric SMILES CC(=O)O[C@H]1[C@@H]([C@H](O[C@H]([C@@H]1OC(=O)C)OC2=CC(=CC(=C2)/C=C/C3=CC=C(C=C3)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
SMILES CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC(=CC(=C2)C=CC3=CC=C(C=C3)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
Canonical SMILES CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC(=CC(=C2)C=CC3=CC=C(C=C3)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C

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